Cas no 2137700-81-1 (2,3,3-trimethyl-1-{octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl}butan-1-one)

2,3,3-Trimethyl-1-{octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl}butan-1-one is a structurally complex ketone featuring a fused pyrrolopyridine moiety. Its unique bicyclic framework and sterically hindered carbonyl group contribute to its potential as an intermediate in pharmaceutical synthesis, particularly for bioactive molecules requiring rigid, nitrogen-containing scaffolds. The compound's octahydro-pyrrolopyridine core enhances stability and may influence binding affinity in target interactions. Its lipophilic character, conferred by the trimethylbutanone side chain, could improve membrane permeability in drug design applications. This molecule offers synthetic versatility for further functionalization at both the ketone and heterocyclic positions, making it valuable for medicinal chemistry research and the development of novel therapeutic agents.
2,3,3-trimethyl-1-{octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl}butan-1-one structure
2137700-81-1 structure
Product Name:2,3,3-trimethyl-1-{octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl}butan-1-one
CAS No:2137700-81-1
MF:C14H26N2O
MW:238.369043827057
CID:5257843
PubChem ID:165844209
Update Time:2025-10-31

2,3,3-trimethyl-1-{octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl}butan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2137700-81-1
    • 2,3,3-trimethyl-1-{octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl}butan-1-one
    • EN300-377294
    • Inchi: 1S/C14H26N2O/c1-10(14(2,3)4)13(17)16-9-7-11-12(16)6-5-8-15-11/h10-12,15H,5-9H2,1-4H3
    • InChI Key: GZTRXAZNNYMEIQ-UHFFFAOYSA-N
    • SMILES: O=C(C(C)C(C)(C)C)N1CCC2C1CCCN2

Computed Properties

  • Exact Mass: 238.204513457g/mol
  • Monoisotopic Mass: 238.204513457g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 32.3Ų

2,3,3-trimethyl-1-{octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl}butan-1-one Pricemore >>

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Additional information on 2,3,3-trimethyl-1-{octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl}butan-1-one

2,3,3-trimethyl-1-{octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl}butan-1-one (CAS No. 2137700-81-1)

The compound 2,3,3-trimethyl-1-{octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl}butan-1-one (CAS No. 2137700-81-1) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic ketones and is characterized by its unique octahydro-pyrrolopyridine framework fused with a butanone moiety. The presence of multiple methyl groups at the 2 and 3 positions of the butanone ring further enhances its structural complexity and functional diversity.

Recent studies have highlighted the potential of this compound as a bioactive agent in drug discovery. Researchers have explored its ability to modulate key biological pathways, particularly in the context of neurodegenerative diseases and cancer. The octahydro-pyrrolopyridine core has been shown to exhibit antioxidant properties, which could be harnessed to develop therapeutic agents targeting oxidative stress-related conditions. Additionally, the compound's lipophilic nature makes it an attractive candidate for drug delivery systems, as it can enhance the bioavailability of drugs with poor solubility.

The synthesis of 2,3,3-trimethyl-1-{octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl}butan-1-one involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the pyrrolopyridine ring system through cyclization reactions and subsequent functionalization to introduce the methyl groups and ketone moiety. The use of transition metal catalysts has significantly improved the efficiency of these reactions, enabling researchers to scale up production for preclinical studies.

In terms of applications, this compound has shown promise in medicinal chemistry as a lead molecule for developing novel therapeutics. Its ability to interact with specific protein targets has been investigated using computational modeling and in vitro assays. For instance, studies have demonstrated that it can inhibit certain kinases involved in cell signaling pathways, suggesting its potential role in anticancer therapies. Furthermore, its structural versatility allows for further modifications to optimize pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

From an environmental perspective, the compound's biodegradability and eco-toxicological profile have also been assessed. Initial findings indicate that it exhibits moderate biodegradation under aerobic conditions, which aligns with current regulatory standards for chemical safety. However, further research is needed to fully understand its long-term impact on ecosystems and human health.

In conclusion, 2,3,3-trimethyl-1-{octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl}butan-1-one (CAS No. 2137700-81-1) represents a cutting-edge molecule with diverse applications in drug discovery and materials science. Its unique structure and bioactive properties position it as a valuable tool for advancing modern medicine while addressing pressing environmental concerns.

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